N-((2-(2-chlorophenyl)-4-methylthiazol-5-yl)methyl)-2-(1H-indol-3-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-((2-(2-chlorophenyl)-4-methylthiazol-5-yl)methyl)-2-(1H-indol-3-yl)acetamide, also known as CAY10650, is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications.
Scientific Research Applications
Anticancer Activities
A study by Evren et al. (2019) synthesized N-(5-methyl-4-phenylthiazol-2-yl)-2-(substituted thio)acetamides and evaluated their anticancer activity, particularly against A549 human lung adenocarcinoma cells. The compounds showed selective cytotoxicity, indicating potential for developing targeted cancer therapies Evren, A., Yurttaş, L., Eksellı, B., & Akalın-Çiftçi, G. (2019).
α-Glucosidase Inhibitory Potential
Iftikhar et al. (2019) reported the synthesis of N‐aryl/aralkyl derivatives of 2‐methyl‐2‐{5‐(4‐chlorophenyl)‐1,3,4‐oxadiazole‐2ylthiol}acetamide with significant α-glucosidase inhibitory potential. This suggests a role in managing diabetes through inhibition of α-glucosidase Iftikhar, M., Shahnawaz, Saleem, M., Riaz, N., Aziz‐ur‐Rehman, Ahmed, I., Rahman, J., Ashraf, M., Sharif, M. S., Khan, S., & Htar, T. (2019).
Photovoltaic Efficiency Modeling
Mary et al. (2020) synthesized benzothiazolinone acetamide analogs and analyzed their photovoltaic efficiency, indicating their potential use as photosensitizers in dye-sensitized solar cells (DSSCs). The study highlights the compounds' light harvesting efficiency (LHE) and good free energy of electron injection Mary, Y., Yalcin, G., Resmi, K. S., Thomas, R., Önkol, T., Kasap, E., & Yildiz, I. (2020).
Cholinesterase Inhibition
Research by Riaz et al. (2020) focused on the synthesis of N-aryl derivatives with cholinesterase inhibitory activities. These compounds showed potential for treating diseases characterized by cholinesterase dysfunction, such as Alzheimer's disease Riaz, N., Iftikhar, M., Saleem, M., Aziz‐ur‐Rehman, Hussain, S., Rehmat, F., Afzal, Z., Khawar, S., Ashraf, M., & al-Rashida, M. (2020).
Antioxidant Properties
Gopi and Dhanaraju (2020) synthesized N-(substituted phenyl)-2-(3-(hydroxyimino)methyl)-1H-indol-1-yl) acetamide derivatives and evaluated their antioxidant activity. This suggests a potential for developing new antioxidant agents Gopi, C., & Dhanaraju, M. (2020).
properties
IUPAC Name |
N-[[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl]-2-(1H-indol-3-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18ClN3OS/c1-13-19(27-21(25-13)16-7-2-4-8-17(16)22)12-24-20(26)10-14-11-23-18-9-5-3-6-15(14)18/h2-9,11,23H,10,12H2,1H3,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YKTMIKPJSDPQFO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)C2=CC=CC=C2Cl)CNC(=O)CC3=CNC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18ClN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-((2-(2-chlorophenyl)-4-methylthiazol-5-yl)methyl)-2-(1H-indol-3-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.